Cas no 1242855-44-2 (N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)

N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide is a structurally complex heterocyclic compound combining a thienopyrimidinone core with a piperidine carboxamide moiety. Its design suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways due to the presence of the thienopyrimidinone scaffold, known for its pharmacological relevance. The ethoxyphenyl and phenyl substituents may enhance lipophilicity and target binding affinity. This compound's synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. Its stability and purity are critical for reproducible research applications.
N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide structure
1242855-44-2 structure
Product Name:N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
CAS No:1242855-44-2
MF:C27H28N4O3S
MW:488.601224899292
CID:6065887
PubChem ID:135631073
Update Time:2025-10-20

N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
    • 1242855-44-2
    • AKOS005060272
    • F3407-0464
    • N-(2-ethoxybenzyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
    • N-[(2-ethoxyphenyl)methyl]-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
    • Inchi: 1S/C27H28N4O3S/c1-2-34-22-13-7-6-11-19(22)15-28-25(32)20-12-8-14-31(16-20)27-29-23-21(18-9-4-3-5-10-18)17-35-24(23)26(33)30-27/h3-7,9-11,13,17,20H,2,8,12,14-16H2,1H3,(H,28,32)(H,29,30,33)
    • InChI Key: JCCYWJGUSWRJJB-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C2=C1C(NC(=N2)N1CCCC(C(NCC2C=CC=CC=2OCC)=O)C1)=O

Computed Properties

  • Exact Mass: 488.188
  • Monoisotopic Mass: 488.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111A^2
  • XLogP3: 3.9

N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Pricemore >>

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Additional information on N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide

Comprehensive Analysis of N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide (CAS 1242855-44-2)

The compound N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide, identified by its CAS number 1242855-44-2, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure and potential therapeutic applications, has garnered attention from researchers and pharmaceutical developers alike. Its unique combination of a thienopyrimidine core and a piperidine carboxamide moiety makes it a promising candidate for further exploration in drug discovery.

In recent years, the demand for novel small molecules with targeted biological activity has surged, driven by the need for more effective treatments for complex diseases. The thienopyrimidine scaffold, a key component of this compound, is known for its versatility in medicinal chemistry. It has been extensively studied for its potential in modulating various biological pathways, including kinase inhibition and enzyme regulation. The incorporation of a piperidine carboxamide group further enhances the molecule's ability to interact with specific protein targets, making it a valuable tool for researchers.

The synthesis and characterization of N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide have been meticulously documented in scientific literature. Researchers have highlighted its stability under physiological conditions, which is a critical factor for its potential use in therapeutic applications. The compound's CAS 1242855-44-2 serves as a unique identifier, ensuring accurate referencing in databases and research publications.

One of the most intriguing aspects of this compound is its potential application in addressing unmet medical needs. For instance, the thienopyrimidine core has been associated with anti-inflammatory and anticancer properties in preclinical studies. This has led to increased interest in exploring its mechanism of action and optimizing its pharmacokinetic profile. The piperidine carboxamide moiety, on the other hand, contributes to the molecule's bioavailability and target specificity, which are essential for drug development.

In the context of current trends, the pharmaceutical industry is increasingly focusing on personalized medicine and targeted therapies. The structural features of N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide align well with these objectives. Its modular design allows for further derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly relevant in the era of precision medicine, where tailored treatments are becoming the norm.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Recent studies have suggested that molecules with similar frameworks may exhibit neuroprotective effects. While research on CAS 1242855-44-2 is still in its early stages, the preliminary data is encouraging. Scientists are particularly interested in its ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

The environmental and safety profiles of N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide have also been subjects of investigation. Regulatory agencies emphasize the importance of understanding the ecological impact of new chemical entities. Fortunately, initial assessments indicate that this compound exhibits favorable biodegradability and low toxicity, which are positive indicators for its sustainable use in research and development.

From a commercial perspective, the demand for innovative small molecules like CAS 1242855-44-2 is on the rise. Pharmaceutical companies are actively seeking compounds with novel mechanisms of action to address drug resistance and improve patient outcomes. The unique structural attributes of this molecule position it as a potential lead compound for further optimization and clinical development.

In conclusion, N-(2-ethoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide (CAS 1242855-44-2) represents a fascinating area of research with broad implications for drug discovery. Its combination of a thienopyrimidine core and a piperidine carboxamide group offers numerous possibilities for therapeutic innovation. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.

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